6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide
Overview
Description
6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide is a synthetic compound that belongs to the quinolinecarboxamide family. It has been extensively studied for its potential therapeutic properties, particularly in the treatment of cancer.
Mechanism of Action
The mechanism of action of 6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell growth and proliferation, and to induce apoptosis in cancer cells. It has also been shown to reduce inflammation in animal models of arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide in lab experiments is its potential as a therapeutic agent for cancer and inflammation. It has been extensively studied and has shown promising results in animal models. However, one limitation is the complex synthesis process, which requires careful attention to detail to ensure a high yield of pure product.
Future Directions
There are several future directions for research on 6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide. One direction is to further investigate its potential therapeutic properties, particularly in the treatment of cancer and inflammation. Another direction is to explore its mechanism of action in more detail, in order to better understand how it works and how it can be optimized for therapeutic use. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Scientific Research Applications
6-methyl-N-(5-methyl-3-isoxazolyl)-2-(4-propoxyphenyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic properties, particularly in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been tested in several animal models of cancer. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of arthritis.
properties
IUPAC Name |
6-methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-(4-propoxyphenyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O3/c1-4-11-29-18-8-6-17(7-9-18)22-14-20(19-12-15(2)5-10-21(19)25-22)24(28)26-23-13-16(3)30-27-23/h5-10,12-14H,4,11H2,1-3H3,(H,26,27,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJREBDVPQULQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2)C(=O)NC4=NOC(=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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